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The Set domain-containing protein family, a diverse group of lysine methyltransferases, plays a

pivotal role in regulating a vast array of cellular processes through the site- and state-specific

methylation of both histone and non-histone proteins.[1] This intricate substrate specificity is

fundamental to their function in gene expression, DNA damage repair, and cell signaling.[1]

Understanding the distinct substrate preferences among Set family members is crucial for

elucidating their biological roles and for the development of targeted therapeutic interventions.

This guide provides a comparative overview of the substrate specificity of key Set protein
family members, supported by experimental data and detailed methodologies.

Comparative Analysis of Substrate Specificity
The substrate specificity of Set domain proteins is determined by a combination of factors,

including the primary amino acid sequence surrounding the target lysine, the structure of the

substrate-binding groove, and interactions with domains outside of the catalytic SET domain.[1]
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[2] While some family members exhibit exquisite specificity for a particular lysine residue on a

single substrate, others display a broader substrate repertoire.

Histone Substrates
Histone proteins are the most well-characterized substrates of Set domain methyltransferases.

The specific lysine residues on histone tails that are targeted for methylation have profound

implications for chromatin structure and gene regulation. The following table summarizes the

primary histone substrates and methylation states for several key Set family members.

SET Protein Family Member(s)
Primary Histone
Substrate(s)

Methylation
State(s)

SUV39 SUV39H1, SUV39H2 H3K9 di-, tri-[3][4]

G9a/GLP
G9a (EHMT2), GLP

(EHMT1)
H3K9, H3K27 mono-, di-[3][5]

SET1/MLL
SETD1A, SETD1B,

MLL1-4
H3K4 mono-, di-, tri-[2][6]

SETD2 SETD2 H3K36 tri-[7][8]

SMYD SMYD2 H3K4, H3K36 mono-, di-[7][9]

SMYD3 H3K4, H4K5, H4K20 Not specified[9]

SET7/9 SETD7 H3K4 mono-[2][10]

Non-Histone Substrates
A growing body of evidence reveals that Set domain proteins methylate a diverse array of non-

histone proteins, thereby regulating their stability, activity, and protein-protein interactions. This

highlights the expansive role of lysine methylation beyond chromatin biology. The table below

provides a selection of validated non-histone substrates for several Set family members.
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SET Protein
Non-Histone
Substrate(s)

Site(s) of
Methylation

Functional
Consequence

G9a

CDYL1, WIZ,

ACINUS, DNMT1,

KLF12, Reptin,

CEBPβ

Multiple

Transcriptional

repression, regulation

of hypoxia

response[5][6]

SUV39H1 RAG2, SET8, DOT1L Multiple

Regulation of VDJ

recombination,

stimulation of SET8

activity[11][12]

SETD2
α-tubulin, STAT1,

EZH2
K40, K525, K735

Regulation of

microtubule dynamics,

enhancement of

antiviral immunity,

degradation of

EZH2[8][11]

SETD7
p53, TAF10, ERα, AR,

DNMT1, SUV39H1

K372, K189, K302,

K630/K632/K633,

K142/K1096, Not

specified

p53 stabilization and

activation, increased

TAF10 affinity for RNA

Pol II, ERα

stabilization,

enhanced AR

transactivation,

regulation of DNMT1

and SUV39H1

function[2][7][13][14]

SMYD2

p53, Rb, ERα,

PARP1, HSP90,

STAT3, PTEN

K370, K810, Not

specified, Not

specified, Not

specified, K140, Not

specified

Inhibition of p53 and

Rb function, regulation

of ERα, PARP1, and

HSP90, modulation of

STAT3 and PTEN

signaling[7][9][15][16]

SMYD3 VEGFR1, MAP3K2,

AKT1, HER2, EZH2

Not specified Regulation of

angiogenesis and cell
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signaling pathways[9]

Quantitative Comparison of Catalytic Activity
Direct quantitative comparison of the catalytic efficiencies of different Set domain proteins is

challenging due to variations in experimental conditions and substrates used across studies.

However, some studies have provided valuable kinetic data. For instance, a comparison of

H3K9 methyltransferases revealed that G9a has a 10-20 fold higher activity on histone H3 than

Suv39h1.[5] Kinetic analysis of H3K36 methyltransferases ASH1L and SETD2 demonstrated

that both enzymes mono- and di-methylate H3K36, but only SETD2 can perform trimethylation

in vitro.[7] Furthermore, detailed kinetic studies on EHMT1, EHMT2, SUV39H1, and SUV39H2

have shown that they all exhibit the highest catalytic efficiency (kcat/KM) for monomethylation

of H3 peptides.[17]

The following table presents available kinetic parameters for a selection of Set domain

proteins. It is important to note that these values were determined under different experimental

conditions and may not be directly comparable.

SET Protein Substrate K_m (μM) k_cat (min⁻¹)
k_cat/K_m
(M⁻¹s⁻¹)

SET7/9 TAF10 peptide N/A N/A N/A

SET8 Y334F H4K20 peptide 520 0.45 14.4

hKMT2D H3 peptide N/A N/A N/A

Data for this table is sparse in the provided search results, and a comprehensive, directly

comparable dataset is not readily available in the literature.

Experimental Protocols
Accurate determination of substrate specificity relies on robust experimental methodologies.

Below are detailed protocols for key experiments cited in the comparison of Set protein family

members.
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In Vitro Histone Methyltransferase (HMT) Assay
(Radiometric)
This protocol is adapted from established methods for detecting methyltransferase activity and

specificity in vitro.[13][17][18]

Materials:

Purified recombinant Set domain protein

Substrates: Recombinant histones (e.g., H3, H4), histone peptides, or nucleosomes

S-adenosyl-L-[methyl-¹⁴C]-methionine ([¹⁴C]-SAM) or S-adenosyl-L-[methyl-³H]-methionine

([³H]-SAM)

4x HMT reaction buffer (e.g., 200 mM Tris-HCl pH 8.0, 20 mM DTT, 40 mM MgCl₂)

5x SDS-PAGE loading buffer

SDS-PAGE gels (15% acrylamide recommended for histone separation)

Coomassie Brilliant Blue R-250 staining solution

Scintillation counter and scintillation fluid (for filter-based assay)

Phosphorimager or X-ray film (for gel-based assay)

P81 phosphocellulose filter paper (for filter-based assay)

Procedure:

Reaction Setup: In a microcentrifuge tube, assemble the following reaction mixture on ice:

Purified Set domain protein (e.g., 1-5 µL)

Substrate (e.g., 1 µg of recombinant histone or 1-5 µg of peptide)

[¹⁴C]-SAM or [³H]-SAM (e.g., 1 µL, ~250 nCi)
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5 µL of 4x HMT reaction buffer

Nuclease-free water to a final volume of 20 µL

Incubation: Incubate the reaction mixture at 30-37°C for 1-2 hours.

Reaction Termination: Stop the reaction by adding 5 µL of 5x SDS-PAGE loading buffer and

boiling at 100°C for 5 minutes.

Detection of Methylation:

Gel-Based Assay:

1. Load the samples onto a 15% SDS-PAGE gel and perform electrophoresis.

2. Stain the gel with Coomassie Brilliant Blue to visualize total protein.

3. Destain the gel and dry it.

4. Expose the dried gel to a phosphorimager screen or X-ray film to detect the

radiolabeled methylated substrate.

Filter-Based Assay:

1. Spot the reaction mixture onto P81 phosphocellulose filter paper.

2. Wash the filters multiple times with a suitable buffer (e.g., 0.1 M sodium

carbonate/bicarbonate buffer, pH 9.2) to remove unincorporated [¹⁴C]-SAM or [³H]-SAM.

3. Allow the filters to dry completely.

4. Place the dried filters in scintillation vials with scintillation fluid and measure the

incorporated radioactivity using a scintillation counter.

Peptide Array for Substrate Specificity Profiling
Peptide arrays are a high-throughput method to determine the consensus recognition

sequence of a methyltransferase.[5][19][20][21]
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Materials:

Cellulose-immobilized peptide array (e.g., SPOT-synthesis)

Purified Set domain protein

S-adenosyl-L-[methyl-¹⁴C]-methionine ([¹⁴C]-SAM) or S-adenosyl-L-[methyl-³H]-methionine

([³H]-SAM)

HMT reaction buffer

Washing buffers (e.g., TBS-T)

Phosphorimager or X-ray film

Procedure:

Array Equilibration: Equilibrate the peptide array in HMT reaction buffer.

Methylation Reaction: Incubate the array with a solution containing the purified Set domain

protein and radiolabeled SAM in HMT reaction buffer. The incubation is typically performed

at 30°C for 1-2 hours with gentle agitation.

Washing: After the incubation, extensively wash the array with washing buffer to remove the

enzyme and unincorporated radiolabeled SAM.

Detection: Dry the array and expose it to a phosphorimager screen or X-ray film to visualize

the spots corresponding to methylated peptides.

Analysis: Quantify the signal intensity of each spot to determine the relative methylation

efficiency for each peptide sequence. This data is used to deduce the consensus recognition

motif of the enzyme.

Mass Spectrometry-Based Substrate Identification
Mass spectrometry (MS) is a powerful tool for identifying novel substrates and mapping

methylation sites without the need for antibodies or radioactivity.[3][22]
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General Workflow:

In Vitro Methylation Reaction: Perform an in vitro methylation reaction using the purified Set

domain protein, a complex protein lysate or a purified candidate substrate, and unlabeled

SAM.

Protein Digestion: Digest the protein mixture into peptides using a protease such as trypsin.

Enrichment of Methylated Peptides (Optional): For complex mixtures, enrich for methylated

peptides using techniques like immunoaffinity purification with pan-methyl-lysine antibodies.

LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Data Analysis: Use database search algorithms to identify peptides and pinpoint the exact

site of methylation based on the mass shift of 14.01565 Da (monomethylation), 28.0313 Da

(dimethylation), or 42.04695 Da (trimethylation) on lysine residues.

Visualizations
Signaling Pathway Involving SETD2
The following diagram illustrates a signaling pathway involving SETD2, highlighting its role in

DNA damage repair and transcriptional regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing
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